Cas no 2138115-44-1 (N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide)

• Product Name: N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide
• CAS No: 2138115-44-1
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• CID: 5777198
• PubChem ID: 165500239
• Update Time: 2025-10-28

N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide
• 2138115-44-1
• EN300-1167460

• Inchi： 1S/C14H15N3O4S/c1-10-6-11(8-12(15)7-10)9-16-22(20,21)14-4-2-13(3-5-14)17(18)19/h2-8,16H,9,15H2,1H3
• InChI Key： HFCDHVNBFRYNLW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC1C=C(C=C(C)C=1)N)(=O)=O

Computed Properties

• Exact Mass: 321.07832714g/mol
• Monoisotopic Mass: 321.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 126Ų

Additional information on N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide

Introduction to N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide (CAS No. 2138115-44-1)

N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide, with the CAS number 2138115-44-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide consists of a benzene ring substituted with a nitro group at the 4-position and a sulfonamide moiety linked to a phenyl ring with an amino group at the 3-position and a methyl group at the 5-position. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions.

In recent years, there has been a growing interest in developing novel sulfonamide derivatives as potential drug candidates. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both amino and nitro groups in the structure of N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide enhances its reactivity and binding affinity to biological targets, making it a valuable compound for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Researchers have been exploring its efficacy in inhibiting specific enzymes and receptors involved in various diseases. For instance, studies have shown that sulfonamide derivatives can interact with bacterial enzymes, leading to the development of new antibiotics. Additionally, these compounds have shown promise in targeting cancer cells by inhibiting key signaling pathways.

The synthesis of N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide involves multiple steps, including nitration, sulfonation, and condensation reactions. The precise control of reaction conditions is crucial to achieving high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the synthesis process and improve the overall efficiency.

Recent advancements in computational chemistry have also played a significant role in understanding the molecular interactions of this compound. Molecular docking studies have been used to predict how N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide interacts with biological targets at the atomic level. These studies provide valuable insights into its mechanism of action and help guide the design of more effective derivatives.

In addition to its pharmaceutical applications, this compound has shown potential in material science. The unique electronic properties of its structure make it suitable for use in organic electronics and sensors. Researchers are exploring its use in developing new types of conductive polymers and optoelectronic materials that could revolutionize various industries.

The safety profile of N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide is another critical aspect that has been thoroughly investigated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have provided valuable data on its toxicity, solubility, and metabolic pathways, which are essential for determining safe usage guidelines.

The environmental impact of this compound is also a key consideration. Efforts have been made to develop environmentally friendly synthetic routes that minimize waste and reduce hazardous byproducts. Green chemistry principles have been applied to optimize the synthesis process, ensuring that it aligns with sustainable practices.

The future prospects for N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide are promising. Ongoing research aims to expand its applications in medicine and materials science by developing new derivatives with enhanced properties. Collaborative efforts between academia and industry are essential to translate laboratory findings into practical applications that benefit society.

In conclusion, N-[(3-amino-5-methylphenyl)methyl]-4-nitrobenzene-1-sulfonamide (CAS No. 2138115-44-1) is a versatile compound with significant potential in various fields. Its unique molecular structure, combined with its biological activities, makes it a valuable asset for researchers seeking to develop new drugs and advanced materials. As our understanding of its properties continues to grow, so too will its applications across multiple industries.